Cas no 2093841-18-8 (N-(2-acetyl-8-fluoro-2,3,4,5-tetrahydro-1H-2-benzazepin-5-yl)prop-2-enamide)

• Product Name: N-(2-acetyl-8-fluoro-2,3,4,5-tetrahydro-1H-2-benzazepin-5-yl)prop-2-enamide
• CAS No: 2093841-18-8
• MF: C₁₅H₁₇FN₂O₂
• MW: 276.306087255478
• CID: 5407940
• PubChem ID: 121582127
• Update Time: 2025-06-11

N-(2-acetyl-8-fluoro-2,3,4,5-tetrahydro-1H-2-benzazepin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-7515211
• 2093841-18-8
• N-(2-acetyl-8-fluoro-1,3,4,5-tetrahydro-2-benzazepin-5-yl)prop-2-enamide
• Z2737383392
• N-(2-acetyl-8-fluoro-2,3,4,5-tetrahydro-1H-2-benzazepin-5-yl)prop-2-enamide
• AKOS033849983

• Inchi： 1S/C15H17FN2O2/c1-3-15(20)17-14-6-7-18(10(2)19)9-11-8-12(16)4-5-13(11)14/h3-5,8,14H,1,6-7,9H2,2H3,(H,17,20)
• InChI Key： MLHMIEQGYWYYNY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CN(C(C)=O)CCC2NC(C=C)=O

Computed Properties

• Exact Mass: 276.12740595g/mol
• Monoisotopic Mass: 276.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(2-acetyl-8-fluoro-2,3,4,5-tetrahydro-1H-2-benzazepin-5-yl)prop-2-enamide

Introduction to N-(2-acetyl-8-fluoro-2,3,4,5-tetrahydro-1H-2-benzazepin-5-yl)prop-2-enamide (CAS No. 2093841-18-8)

N-(2-acetyl-8-fluoro-2,3,4,5-tetrahydro-1H-2-benzazepin-5-yl)prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 2093841-18-8, belongs to the benzazepine class of heterocyclic compounds, which are widely recognized for their potential in medicinal applications. The presence of functional groups such as the acetyl and fluoro substituents, along with the tetrahydro structure, contributes to its complex biological activity and makes it a subject of intense research interest.

The benzazepine scaffold is a privileged structure in drug discovery, known for its ability to interact with various biological targets. In particular, the modification of the benzazepine ring with substituents like 8-fluoro can enhance the metabolic stability and binding affinity of the molecule. The acetyl group at the 2-position further influences the electronic properties of the ring system, potentially affecting its interaction with biological receptors. These structural features make N-(2-acetyl-8-fluoro-2,3,4,5-tetrahydro-1H-2-benzazepin-5-yl)prop-2-enamide a promising candidate for further exploration in therapeutic development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The use of virtual screening techniques has identified N-(2-acetyl-8-fluoro-2,3,4,5-tetrahydro-1H-2-benzazepin-5-yl)prop-2-enamide as a potential lead compound for several drug targets. For instance, studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in neurological disorders. The fluoro-substituted benzazepine core is particularly interesting because fluorine atoms can modulate the lipophilicity and bioavailability of drugs, making them more suitable for oral administration.

In vitro studies have begun to unravel the mechanism of action of N-(2-acetyl-8-fluoro-2,3,4,5-tetrahydro-1H-2-benzazepin-5-yl)prop-2-enamide by examining its interactions with specific biological pathways. Preliminary data indicate that this compound may interfere with signal transduction pathways associated with inflammation and pain perception. The acetyl group could play a role in modulating neurotransmitter release or receptor desensitization, while the fluoro-substituent might enhance binding affinity through hydrophobic interactions. These findings are consistent with recent research on benzazepine derivatives as potential therapeutics for chronic pain conditions.

The synthesis of N-(2-acetyl-8-fluoro-2,3,4,5-tetrahydro-1H-2-benzazepin-5-yll)prop-2-enamide presents unique challenges due to its complex stereochemistry and multiple functional groups. However, advances in synthetic methodologies have made it possible to construct this molecule efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations have been employed to establish the core benzazepine ring system. The introduction of the acetyl and fluoro groups requires careful control of reaction conditions to ensure high yield and purity.

The pharmacological profile of N-(2-acetyl-fluoro-tetrahydro-benzazepinyl)propenamide is still under investigation, but early results are promising. Animal models have shown that this compound may possess anxiolytic and antidepressant-like effects without significant side effects at therapeutic doses. These properties make it an attractive candidate for further development into a novel therapeutic agent for mental health disorders. Additionally, its structural similarity to known psychoactive compounds suggests that it may interact with serotonin and dopamine receptors in a manner that could be therapeutically beneficial.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous clinical trials. As such, N-(8-fluoro-tetrahydro-benzazepinyl)propenamide will need to undergo comprehensive testing before it can be considered for human use. Phase I trials will focus on determining safe dosage ranges and identifying any potential adverse effects. Subsequent phases will evaluate its effectiveness compared to existing treatments for neurological disorders. The unique structural features of this compound may provide advantages over current therapies by offering a novel mechanism of action or improved pharmacokinetic properties.

In conclusion, N-(acetyl-fluoro-tetrahydro-benzazepinyl)propenamide (CAS No. 2093841–18–8) is a structurally complex and pharmacologically intriguing compound with potential applications in treating neurological disorders. Its unique combination of functional groups and stereochemistry makes it a valuable subject for further research in medicinal chemistry. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing innovative therapies that address unmet medical needs.